(3,4-Dichlorophenyl)-1,1,1-trifluoropropan-2-one

• IUPAC Name: 3-(3,4-dichlorophenyl)-1,1,1-trifluoropropan-2-one
• InChI: InChI=1S/C9H5Cl2F3O/c10-6-2-1-5(3-7(6)11)4-8(15)9(12,13)14/h1-3H,4H2
• InChI Key: DMUIFRGJLACVSD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1CC(=O)C(F)(F)F)Cl)Cl
• Molecular Formula: C9H5Cl2F3O
• Molecular Weight: 257.03 g/mol

Description

(3,4-Dichlorophenyl)-1,1,1-trifluoropropan-2-one, commonly referred to as DCPTF, is a versatile compound used in a variety of scientific research applications. It is a synthetic compound with a wide range of applications in the laboratory. DCPTF is a colorless, volatile liquid with a sharp, unpleasant smell. It is an organofluorine compound that is relatively stable under normal laboratory conditions.

Mechanism of Action

The mechanism of action of DCPTF is not well understood. It is believed to act as an electron-withdrawing group, which can make a molecule more reactive. It can also act as a nucleophile, which can increase the reactivity of a molecule. It can also act as a Lewis acid, which can increase the reactivity of a molecule.
Biochemical and Physiological Effects
The biochemical and physiological effects of DCPTF are not well understood. It is known to be toxic to aquatic organisms, but its effects on humans are not well known. It has been shown to be a skin and eye irritant, but its effects on other organs are not well known.

Advantages and Limitations for Lab Experiments

The main advantage of using DCPTF in laboratory experiments is its relative stability and low cost. It is also relatively easy to synthesize and can be used in a variety of reactions. However, it is toxic and can be an irritant, so it must be handled with care. It is also volatile, so it must be handled in a fume hood.

Future Directions

Future research should focus on better understanding the biochemical and physiological effects of DCPTF. Additionally, research should focus on developing safer and more efficient methods of synthesizing DCPTF. Research should also focus on developing more efficient and effective methods of using DCPTF in laboratory experiments. Finally, research should focus on exploring new applications for DCPTF in scientific research.

Synthesis Methods

DCPTF is synthesized through a reaction of 3,4-dichlorobenzotrifluoride and 1,1,1-trifluoro-2-propanol. The reaction is catalyzed by a base such as sodium hydroxide or potassium hydroxide. The reaction is carried out in a solvent such as ethanol or methanol. The reaction is relatively simple and can be done with readily available chemicals and equipment.

Scientific Research Applications

DCPTF has a wide range of applications in scientific research. It is used as a reagent in a variety of chemical reactions, including the synthesis of other organofluorine compounds. It is also used as a solvent for a variety of organic compounds. DCPTF is used as a catalyst in the polymerization of styrene and other monomers. It is also used as a reagent in the synthesis of pharmaceuticals and other compounds.